Cas no 6113-17-3 (Histapyrrodine Hydrochloride)

• Product Name: Histapyrrodine Hydrochloride
• CAS No: 6113-17-3
• MF: C₁₉H₂₅ClN₂
• MW: 316.868203878403
• CID: 953998
• PubChem ID: 160809
• Update Time: 2025-05-27

Histapyrrodine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• n-benzyl-n-phenylpyrrolidine-1-ethylamine monohydrochloride
• Histapyrrodine Hydrochloride
• N-benzyl-N-(2-pyrrolidin-1-ylethyl)aniline,hydrochloride
• 2-(1-Pyrrolidyl)ethylphenylbenzylamine hydrochloride
• Allantan
• Calcistin
• Domistan
• Histapyrrodine HCl
• Luvistin,monohydrochloride
• DB-244269
• EINECS 228-079-9
• 1W1AQ870ZC
• DTXSID70976647
• Pyrrolidine, 1-(2-N-benzylanilinoethyl)-, hydrochloride
• AKOS030254671
• N-BENZYL-N-PHENYL-2-(PYRROLIDIN-1-YL)ETHYLAMINE HYDROCHLORIDE
• HISTAPYRRODINE HYDROCHLORIDE [MART.]
• Q27252975
• N-Benzyl-N-phenyl-2-pyrrolidinoethylamine hydrochloride
• Pyrrolidine, 1-(2-(N-benzylanilino)ethyl)-, monohydrochloride
• HLKYILQQGSUEJS-UHFFFAOYSA-N
• SCHEMBL316865
• Luvistin, monohydrochloride
• 6113-17-3
• Pyrrolidylathylphenyl-benzylamin-hydrochlorid
• N-Benzyl-N-[2-(pyrrolidin-1-yl)ethyl]aniline--hydrogen chloride (1/1)
• N-Phenyl-N-(phenylmethyl)-1-pyrrolidineethanamine Hydrochloride; Calcistin; 1-[2-(N-Benzylanilino)ethyl]pyrrolidine Hydrochloride; Luvistin Hydrochloride; N-Benzyl-N-phenylpyrrolidinoethylamine Hydrochloride; N-Benzyl-N-
• HISTAPYRRODINE HYDROCHLORIDE [WHO-DD]
• HISTAPYRRODINE HYDROCHLORIDE [MI]
• 1-Pyrrolidineethanamine, N-phenyl-N-(phenylmethyl)-, monohydrochloride
• N-benzyl-N-(2-pyrrolidin-1-ylethyl)aniline;hydrochloride
• UNII-1W1AQ870ZC
• HISTAPYRRODINE HYDROCHLORIDE (MART.)

• Inchi： 1S/C19H24N2.ClH/c1-3-9-18(10-4-1)17-21(19-11-5-2-6-12-19)16-15-20-13-7-8-14-20;/h1-6,9-12H,7-8,13-17H2;1H
• InChI Key： HLKYILQQGSUEJS-UHFFFAOYSA-N
• SMILES： Cl.N1(CCN(C2C=CC=CC=2)CC2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 316.17100
• Monoisotopic Mass: 316.1706265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Color/Form: Solid powder
• Melting Point: 196-197°
• PSA: 6.48000
• LogP: 4.52890

Histapyrrodine Hydrochloride Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on Histapyrrodine Hydrochloride

Research Brief on Histapyrrodine Hydrochloride (CAS: 6113-17-3): Recent Advances and Applications

Histapyrrodine Hydrochloride (CAS: 6113-17-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its pharmacological properties, synthesis optimization, and potential therapeutic applications. This research brief aims to summarize the latest findings related to Histapyrrodine Hydrochloride, providing insights into its mechanism of action, efficacy, and future directions in drug development.

One of the key areas of investigation has been the compound's interaction with histamine receptors. Histapyrrodine Hydrochloride has shown promising activity as a histamine H1 receptor antagonist, which could have implications for treating allergic reactions and other inflammatory conditions. Recent in vitro and in vivo studies have demonstrated its ability to inhibit histamine-induced responses, suggesting potential applications in allergy management and immune modulation.

Another significant development is the optimization of synthetic routes for Histapyrrodine Hydrochloride. Researchers have reported improved yields and purity through novel catalytic methods and green chemistry approaches. These advancements not only enhance the scalability of production but also address environmental concerns associated with traditional synthesis methods. The refined synthesis protocols have been documented in several peer-reviewed journals, highlighting the compound's growing importance in pharmaceutical manufacturing.

Recent preclinical studies have explored the potential of Histapyrrodine Hydrochloride in neurological disorders. Preliminary data suggest that the compound may cross the blood-brain barrier and exhibit neuroprotective effects. This has sparked interest in its possible application for conditions such as Parkinson's disease and other neurodegenerative disorders, although further research is needed to validate these findings.

From a safety perspective, new toxicological assessments have provided updated information on the compound's pharmacokinetics and safety profile. These studies have confirmed its favorable toxicity profile at therapeutic doses, supporting its potential for clinical development. However, researchers emphasize the need for comprehensive long-term studies to fully understand its safety implications in human subjects.

The pharmaceutical industry has shown increasing interest in Histapyrrodine Hydrochloride, with several companies exploring its incorporation into combination therapies. Patent filings related to novel formulations and delivery systems have surged in recent years, indicating a growing commercial interest in this compound. These developments suggest that Histapyrrodine Hydrochloride may soon transition from a research compound to a clinically relevant pharmaceutical agent.

In conclusion, recent research on Histapyrrodine Hydrochloride (CAS: 6113-17-3) has significantly advanced our understanding of its pharmacological properties and potential therapeutic applications. While challenges remain in terms of clinical translation and large-scale production, the compound represents a promising candidate for various medical applications. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential in the coming years.